N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(2-bromo-4-nitrophenyl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C14H18BrN3O3/c1-10-4-6-17(7-5-10)9-14(19)16-13-3-2-11(18(20)21)8-12(13)15/h2-3,8,10H,4-7,9H2,1H3,(H,16,19)
• InChI Key: HAGOSNCSPSZTPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Br
• Molecular Formula: C14H18BrN3O3
• Molecular Weight: 356.21 g/mol

Description

N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide, also known as BNP-7787, is a novel drug candidate that has gained significant attention due to its potential to protect normal tissues from chemotherapy-induced toxicities.

Mechanism of Action

N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide works by binding to and inactivating the toxic metabolites of chemotherapy drugs, thereby reducing their harmful effects on normal tissues. It also has antioxidant properties that help to protect cells from oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide has been shown to reduce the levels of toxic metabolites in the blood and tissues of animals treated with chemotherapy drugs. It also protects against oxidative stress and inflammation in normal tissues. N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide has been shown to improve kidney function and reduce liver damage in animals treated with cisplatin and carboplatin.

Advantages and Limitations for Lab Experiments

N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide has several advantages for use in lab experiments. It is stable and can be easily synthesized in large quantities. It has low toxicity and can be administered orally or intravenously. However, N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide has limitations in terms of its solubility and bioavailability, which may affect its efficacy in vivo.

Future Directions

There are several future directions for the research and development of N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide. One area of focus is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the investigation of the potential of N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide to protect against radiation-induced damage to normal tissues. Additionally, the efficacy of N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide in combination with various chemotherapy drugs and its potential to enhance their effectiveness is an area of interest. Finally, the development of more potent analogs of N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide with improved solubility and bioavailability is an area of ongoing research.
Conclusion:
N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide is a novel drug candidate with significant potential to protect normal tissues from chemotherapy-induced toxicities. Its synthesis method has been optimized to produce high yields of pure compound. N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide has been extensively studied for its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Ongoing research in this area will lead to the development of more effective treatments for cancer patients.

Scientific Research Applications

N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide has been extensively studied for its potential to protect normal tissues from chemotherapy-induced toxicities. It has been shown to reduce the toxic effects of chemotherapy drugs such as cisplatin, carboplatin, and oxaliplatin on the kidneys, liver, and bone marrow. N-(2-bromo-4-nitrophenyl)-2-(4-methyl-1-piperidinyl)acetamide has also been investigated for its ability to protect against radiation-induced damage to normal tissues.